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Compound of Interest

Compound Name: Darunavir-d9

Cat. No.: B021623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Darunavir is a potent protease inhibitor used in the treatment of HIV infection.[1][2][3] Accurate

quantification of Darunavir in biological matrices is crucial for pharmacokinetic studies,

therapeutic drug monitoring, and bioequivalence studies.[4][5] This application note provides a

detailed protocol for the preparation of Darunavir-d9 standard solutions for use as an internal

standard in the calibration of analytical methods, particularly liquid chromatography-tandem

mass spectrometry (LC-MS/MS). Darunavir-d9 is a deuterated analog of Darunavir and is an

ideal internal standard as it shares similar physicochemical properties with the analyte but has

a different mass, allowing for accurate quantification.[6]

Materials and Reagents
Darunavir Ethanolate (Reference Standard)

Darunavir-d9 (Internal Standard)

Methanol (HPLC or LC-MS grade)

Acetonitrile (HPLC or LC-MS grade)

Dimethyl sulfoxide (DMSO)
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Deionized or HPLC-grade water

Volumetric flasks (Class A)

Calibrated pipettes

Analytical balance

Vortex mixer

Sonicator

Experimental Protocols
Preparation of Darunavir Stock Solution (1 mg/mL)

Accurately weigh approximately 10 mg of Darunavir Ethanolate reference standard into a 10

mL volumetric flask.

Add approximately 7 mL of methanol to the flask.[7]

Sonicate the solution for 15 minutes to ensure complete dissolution.[7]

Allow the solution to return to room temperature.

Make up the volume to 10 mL with methanol and mix thoroughly. This is the Darunavir Stock

Solution (1 mg/mL).

Store the stock solution at -20°C or -80°C for long-term stability.[8][9]

Preparation of Darunavir-d9 Internal Standard Stock
Solution (1 mg/mL)

Accurately weigh approximately 1 mg of Darunavir-d9 into a 1 mL volumetric flask.

Dissolve the standard in methanol.

Vortex and sonicate briefly to ensure complete dissolution.
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Make up the volume to 1 mL with methanol and mix thoroughly. This is the Darunavir-d9
Stock Solution (1 mg/mL).

Store the stock solution at -20°C or -80°C.[8][9]

Preparation of Working Solutions
Darunavir Working Solution (100 µg/mL):

Pipette 1 mL of the Darunavir Stock Solution (1 mg/mL) into a 10 mL volumetric flask.

Dilute to the mark with a 1:1 solution of methanol and HPLC-grade water.[2] This is the

Darunavir Working Solution (100 µg/mL).

Darunavir-d9 Internal Standard Working Solution (10 µg/mL):

Pipette 100 µL of the Darunavir-d9 Stock Solution (1 mg/mL) into a 10 mL volumetric flask.

Dilute to the mark with a 1:1 solution of methanol and HPLC-grade water. This is the

Darunavir-d9 Working Solution (10 µg/mL).

Preparation of Calibration Curve Standards
Prepare a series of calibration standards by spiking a blank matrix (e.g., plasma, cell lysate)

with appropriate volumes of the Darunavir Working Solution and a fixed volume of the

Darunavir-d9 Internal Standard Working Solution. The final concentration of the internal

standard should be consistent across all calibration points and samples.

Example Calibration Curve Points:
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Calibration Level
Darunavir
Concentration
(ng/mL)

Volume of
Darunavir Working
Solution (100
µg/mL) to add to 1
mL blank matrix

Final Darunavir-d9
Concentration
(ng/mL)

1 5 50 nL 100

2 10 100 nL 100

3 50 500 nL 100

4 100 1 µL 100

5 500 5 µL 100

6 1000 10 µL 100

7 2000 20 µL 100

8 5000 50 µL 100

Note: The volumes of working solution to be added may be adjusted based on the desired

concentration range and the sensitivity of the analytical instrument.

Data Presentation
The following table summarizes the concentrations of the prepared solutions:

Solution Name Compound Concentration Solvent

Darunavir Stock

Solution
Darunavir Ethanolate 1 mg/mL Methanol

Darunavir-d9 Stock

Solution
Darunavir-d9 1 mg/mL Methanol

Darunavir Working

Solution
Darunavir 100 µg/mL Methanol:Water (1:1)

Darunavir-d9 Working

Solution
Darunavir-d9 10 µg/mL Methanol:Water (1:1)
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Visualizations
The following diagram illustrates the workflow for the preparation of Darunavir and Darunavir-
d9 standard solutions.

Stock Solution Preparation (1 mg/mL)

Working Solution Preparation

Calibration Standard Preparation

Darunavir Ethanolate (Solid)

Darunavir Stock Solution
(1 mg/mL in Methanol)

 Dissolve in Methanol

Darunavir-d9 (Solid)

Darunavir-d9 Stock Solution
(1 mg/mL in Methanol)

 Dissolve in Methanol

Darunavir Working Solution
(100 µg/mL)

 Dilute with
Methanol:Water (1:1)

Darunavir-d9 Working Solution
(10 µg/mL)

 Dilute with
Methanol:Water (1:1)

Calibration Curve Standards
(e.g., 5-5000 ng/mL)

 Spike into
Blank Matrix

 Spike into
Blank Matrix

Click to download full resolution via product page

Caption: Workflow for Darunavir-d9 Standard Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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